Cas no 1142210-83-0 (tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate)

• Product Name: tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate
• CAS No: 1142210-83-0
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD12028384
• CID: 2131958
• Update Time: 2025-10-18

tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• tert-butyl 3-formyl-1-methyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• FGTCVMFRVPGFFS-UHFFFAOYSA-N
• STK506048
• 5H-pyrazolo[4,3-c]pyridine-5-carboxylic acid, 3-formyl-1,4,6,7-tetrahydro-1-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate

• MDL： MFCD12028384
• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(18)16-6-5-11-9(7-16)10(8-17)14-15(11)4/h8H,5-7H2,1-4H3
• InChI Key： FGTCVMFRVPGFFS-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(C=O)=NN(C)C=2CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.3±45.0 °C at 760 mmHg
• Flash Point: 210.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo4,3-cpyridine-5-carboxylate

Introduction to Tert-Butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS No. 1142210-83-0)

Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate, identified by its CAS number 1142210-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a formyl group and a tert-butyl ester moiety in its molecular framework suggests multifunctionality, making it a valuable scaffold for drug discovery and development.

The molecular architecture of Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate encompasses a fused pyrazole and pyridine ring system, which is a common motif in bioactive molecules. The formyl group (–CHO) at the 3-position provides a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the tert-butyl ester (–COO-C(CH₃)₃) at the 5-position contributes to metabolic stability and solubility characteristics, which are critical factors in drug formulation.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Pyrazolopyridines have been particularly studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern in Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate positions it as a promising candidate for further exploration in these areas. For instance, studies have demonstrated that derivatives of this class can modulate signaling pathways involved in cancer progression and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for medicinal chemistry. The formyl group can be readily converted into other functional groups such as amides or alcohols through condensation reactions with amines or hydroxyl compounds. This reactivity allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound by introducing various substituents at strategic positions within the molecule. Such modifications are essential for optimizing drug efficacy while minimizing side effects.

Moreover, the tetrahydro structure in Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate contributes to its favorable pharmacokinetic profile by enhancing lipophilicity and reducing metabolic clearance. This characteristic makes it an attractive candidate for oral administration and prolonged bioavailability. In preclinical studies conducted by leading pharmaceutical companies, similar pyrazolopyridine derivatives have shown promising results in animal models of inflammation and pain management.

The synthesis of Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrazolopyridine core followed by selective functionalization at the 3-position and esterification at the 5-position. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting binding affinities and interactions with biological targets such as enzymes and receptors. These insights have guided rational drug design efforts aimed at developing more potent and selective inhibitors. By leveraging computational tools alongside experimental approaches, researchers can significantly reduce the time and cost associated with drug development pipelines.

The potential applications of Tert-butyl 3-formyl-1-methyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals as a precursor for bioactive compounds that can enhance crop protection or yield improvement. Additionally，the compound’s stability under various environmental conditions suggests its utility in industrial applications where chemical resistance is paramount.

In conclusion,Tert-butyl 3-formyl-1-methyl-1，4，6，7-tetrahydro-H-pyrazolo【4，3-c】pyridine-l，carboxylester (CAS No.l l42ll0-l83-l) represents an exciting opportunity for innovation in pharmaceutical chemistry。 Its multifunctional nature， combined with its favorable pharmacokinetic profile， positions it as a valuable scaffold for drug discovery。 As research continues to uncover new therapeutic applications for heterocyclic compounds， this molecule is poised to play a significant role in addressing some of today’s most pressing medical challenges。 The ongoing development efforts underscore the importance of interdisciplinary collaboration between chemists， biologists， and clinicians to translate scientific discoveries into tangible benefits for patients worldwide。